Cas no 64476-04-6 ([1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI))

• Product Name: [1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI)
• CAS No: 64476-04-6
• MF: C₄H₄S₄
• MW: 180.334555625916
• CID: 511664
• PubChem ID: 20309172
• Update Time: 2025-04-19

[1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI)
• Thiapen
• [1,3]dithiolo[4,5-d][1,3]dithiole

• Inchi： 1S/C4H4S4/c1-5-3-4(6-1)8-2-7-3/h1-2H2
• InChI Key： DNTPBBLMKKBYST-UHFFFAOYSA-N
• SMILES： S1CSC2=C1SCS2

Computed Properties

• Exact Mass: 179.91972
• Monoisotopic Mass: 179.91958482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals